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Compound of Interest

Compound Name: MMV019313

Cat. No.: B1677361

Application Notes and Protocols for MMV019313

For Researchers, Scientists, and Drug Development Professionals

These guidelines provide detailed procedures for the safe handling, storage, and disposal of
the potent, non-bisphosphonate inhibitor, MMV019313. Adherence to these protocols is critical
to ensure personnel safety and maintain the integrity of the compound for research
applications.

Compound Information

MMV019313 is a potent inhibitor of the Plasmodium falciparum farnesyl/geranylgeranyl
diphosphate synthase (FPPS/GGPPS), a key enzyme in isoprenoid biosynthesis. It is a drug-
like small molecule that conforms to Lipinski's rule of five and shows selective activity against
the parasite's enzyme over its human counterparts.

Physicochemical Properties
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Property Value Source

CAS Number 902630-14-2 GlpBio

Molecular Formula Ci1sH17N302S MedChemExpress
Molecular Weight 355.42 g/mol MedChemExpress
Appearance Solid powder General

Solubility Soluble in DMSO MedChemExpress

Room temperature in
Storage (Solid) continental US; may vary MedChemExpress

elsewhere.

) -80°C for up to 6 months;
Storage (Stock Solution) MedChemExpress
-20°C for up to 1 month.[1]

Health and Safety Information

While a comprehensive toxicological profile for MMV019313 is not fully established, it should
be handled as a potent bioactive compound. Assume it is hazardous upon inhalation, ingestion,
and skin or eye contact.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling MMV019313, especially in its
powdered form.[2][3][4][5][6]

» Respiratory Protection: A NIOSH-approved respirator is essential to prevent inhalation of the
powder. For weighing and initial solution preparation, a powered air-purifying respirator
(PAPR) is recommended.[2][7] At a minimum, a well-fitted N95 respirator should be used.[7]

o Eye and Face Protection: Chemical splash goggles and a face shield are required to protect
against splashes and airborne particles.[2][4][6]

» Skin Protection: A lab coat, long pants, and closed-toe shoes are standard. For handling
larger quantities or during procedures with a high risk of contamination, a disposable Tyvek
suit is recommended.[6]
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e Hand Protection: Double gloving with nitrile gloves is required.[4] Gloves should be
inspected for tears or holes before use and changed frequently, especially after direct
contact with the compound.

Experimental Protocols
Receiving and Storage

» Upon receipt, visually inspect the container for any damage or leaks.
e Log the compound into the laboratory inventory system, noting the date of receipt.

» Store the solid compound according to the manufacturer's instructions, typically at room
temperature in a dry, well-ventilated area away from incompatible materials.[8][9][10][11][12]

o For stock solutions, once prepared, aliquot into smaller volumes to avoid repeated freeze-
thaw cycles and store at -20°C for short-term use (up to 1 month) or -80°C for long-term
storage (up to 6 months).[1]

Preparation of Stock Solutions

This procedure should be performed in a chemical fume hood or a ventilated balance
enclosure to minimize inhalation exposure.[13]

Don all required PPE as outlined in section 2.1.
o Carefully weigh the desired amount of MMV019313 powder.

e Add the appropriate volume of dimethyl sulfoxide (DMSO) to achieve the desired stock
concentration.

o Cap the vial securely and vortex or sonicate until the solid is completely dissolved.

o Label the stock solution clearly with the compound name, concentration, solvent, date of
preparation, and storage conditions.

 Aliquot the stock solution into smaller, single-use vials to prevent contamination and
degradation from multiple freeze-thaw cycles.
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Store the aliquots at the recommended temperature.[1]

Spill Cleanup Protocol

For Powder Spills:

Evacuate and Secure the Area: Immediately alert others in the vicinity and restrict access to
the spill area.

Don PPE: Put on the appropriate PPE, including respiratory protection.

Contain the Spill: Gently cover the spill with a damp paper towel or absorbent material to
prevent the powder from becoming airborne.[7] Do not use dry sweeping methods.[14]

Clean the Area: Carefully wipe up the contained powder with the damp absorbent material,
working from the outside of the spill inwards.

Decontaminate: Wipe the spill area with a suitable laboratory detergent and then with 70%
ethanol.

Dispose of Waste: All contaminated materials (absorbent pads, gloves, etc.) must be placed
in a sealed bag and disposed of as hazardous chemical waste according to institutional
guidelines.[15][16]

For Liquid Spills (Solutions):

Evacuate and Secure the Area: Alert others and restrict access.

Don PPE: Wear appropriate PPE.

Contain the Spill: Surround the spill with absorbent material to prevent it from spreading.
Absorb the Liquid: Cover the spill with an absorbent powder or pads.[15][16][17]

Collect the Waste: Once the liquid is absorbed, use a scoop or forceps to collect the material
and place it in a sealed, labeled hazardous waste container.[15][16]
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» Decontaminate: Clean the spill area with a suitable laboratory detergent followed by 70%
ethanol.

» Dispose of Waste: Dispose of all contaminated materials as hazardous chemical waste.

Workflow and Decision-Making Diagrams
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Safe Handling Workflow for MMV019313
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Caption: Workflow for the safe handling of MMV019313 from receipt to disposal.
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Spill Response Decision Tree for MMV019313
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Caption: Decision-making process for handling a spill of MMV019313.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1677361?utm_src=pdf-body-img
https://www.benchchem.com/product/b1677361?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1677361#laboratory-guidelines-for-safe-handling-
and-storage-of-mmv019313]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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